molecular formula C20H26N4OS B299762 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole

4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole

Cat. No. B299762
M. Wt: 370.5 g/mol
InChI Key: XXRYEJQQKHLFHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole, also known as CET, is a potent and selective inhibitor of the enzyme carboxylesterase 1 (CES1). CES1 is a serine hydrolase that plays a critical role in the metabolism of many drugs and endogenous compounds. CET has shown great potential in scientific research applications, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions are discussed below.

Mechanism of Action

4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole binds irreversibly to the active site of CES1, which results in the inhibition of its enzymatic activity. This inhibition leads to a decrease in the metabolism of CES1 substrates, which can have a significant impact on drug efficacy and toxicity.
Biochemical and Physiological Effects:
4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole has been shown to have a significant impact on the metabolism of many drugs and endogenous compounds. It has been shown to increase the bioavailability of clopidogrel and oseltamivir by inhibiting their metabolism by CES1. 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole has also been shown to increase the toxicity of the chemotherapy drug irinotecan by inhibiting its metabolism by CES1.

Advantages and Limitations for Lab Experiments

The advantages of using 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole in lab experiments include its high potency and selectivity for CES1, which makes it a valuable tool for investigating the role of CES1 in drug metabolism and other physiological processes. The limitations of using 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole in lab experiments include its irreversible binding to CES1, which can make it difficult to study the long-term effects of CES1 inhibition.

Future Directions

There are many potential future directions for research on 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole. One area of interest is the development of new drugs that are metabolized by CES1 and are therefore affected by 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole inhibition. Another area of interest is the investigation of the role of CES1 in the metabolism of endogenous compounds and the impact of 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole inhibition on these processes. Finally, the development of new inhibitors of CES1 that are reversible and have fewer limitations than 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole is also an area of potential future research.

Synthesis Methods

The synthesis of 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole involves the reaction of 2-oxo-2-(1-pyrrolidinyl)ethylthiocyanate with 4-cyclohexyl-3-phenyl-1,2,4-triazole in the presence of a base. This reaction results in the formation of 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole as a white solid with a high yield.

Scientific Research Applications

4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole has been extensively studied for its potential use in scientific research. It has been shown to be a potent and selective inhibitor of CES1, which makes it a valuable tool for investigating the role of CES1 in drug metabolism and other physiological processes. 4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole has also been used to study the pharmacokinetics of drugs that are metabolized by CES1, such as clopidogrel and oseltamivir.

properties

Product Name

4-cyclohexyl-3-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-5-phenyl-4H-1,2,4-triazole

Molecular Formula

C20H26N4OS

Molecular Weight

370.5 g/mol

IUPAC Name

2-[(4-cyclohexyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-1-pyrrolidin-1-ylethanone

InChI

InChI=1S/C20H26N4OS/c25-18(23-13-7-8-14-23)15-26-20-22-21-19(16-9-3-1-4-10-16)24(20)17-11-5-2-6-12-17/h1,3-4,9-10,17H,2,5-8,11-15H2

InChI Key

XXRYEJQQKHLFHE-UHFFFAOYSA-N

SMILES

C1CCC(CC1)N2C(=NN=C2SCC(=O)N3CCCC3)C4=CC=CC=C4

Canonical SMILES

C1CCC(CC1)N2C(=NN=C2SCC(=O)N3CCCC3)C4=CC=CC=C4

Origin of Product

United States

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